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Compound of Interest

Compound Name: Fmoc-1,3-cis-damch hcl
Cat. No.: B12316920
Get Quote
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Executive Summary

Fmoc-1,3-cis-DAMCH HCI (CAS: 1274891-91-6) is a specialized, rigidifying diamine linker
used in advanced peptidomimetic and drug conjugate synthesis. Chemically identified as
Mono-Fmoc-cis-1,3-bis(aminomethyl)cyclohexane hydrochloride, this building block is critical
for introducing conformational constraints into peptide backbones without altering the electronic
properties of the amide bond.

Its "cis" stereochemistry provides a unique spatial orientation (U-shape or turn-inducing)
distinct from the "trans" isomer, making it invaluable for designing macrocycles, stabilizing
secondary structures, and developing Proteolysis Targeting Chimeras (PROTACSs) where
precise linker geometry determines ternary complex stability.

Chemical Identity & Technical Specifications

This compound belongs to the class of Fmoc-protected diamines. Unlike standard amino acids,
it lacks a carboxylic acid at the

-position relative to the amine, functioning instead as a spacer or linker unit.
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Nomenclature and Identifiers

Parameter Detail

Common Name Fmoc-1,3-cis-DAMCH HCI

(cis-3-(Aminomethyl)cyclohexyl)methyl (9H-
IUPAC Name
fluoren-9-yl)methyl carbamate hydrochloride

CAS Number 1274891-91-6

Molecular Formula

(HCI salt)
Molecular Weight 400.94 g/mol (Salt); 364.48 g/mol (Free Base)
Core Structure cis-1,3-Bis(aminomethyl)cyclohexane core

Protecting Group Fmoc (Fluorenylmethyloxycarbonyl) on

Primary Amine (
Reactive Group
) as Hydrochloride salt

Structural Analysis

The core "DAMCH" moiety refers to Di(AminoMethyl)CycloHexane. The distinction between cis
and trans isomers is crucial:

e Cis-1,3-DAMCH: The two aminomethyl groups are on the same side of the cyclohexane ring
(equatorial-equatorial or axial-axial, predominantly diequatorial in solution). This creates a
“"turn” mimic, bringing the N- and C-termini of attached chains closer, facilitating cyclization.

e Trans-1,3-DAMCH: The groups are on opposite sides, creating an extended linear
conformation.

Physiochemical Properties

» Appearance: White to off-white crystalline powder.

¢ Solubility: High solubility in DMF (Dimethylformamide) and DMSO; moderate solubility in
Methanol; low solubility in non-polar organic solvents (Hexane, Et20).
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» Hygroscopicity: As a hydrochloride salt, the compound is hygroscopic. It must be stored
under desiccated conditions to prevent hydrolysis or caking.

Applications in Drug Discovery[5][6]
Peptidomimetics and Macrocyclization

Fmoc-1,3-cis-DAMCH serves as a non-peptide scaffold to replace flexible amino acid
sequences. By introducing the cyclohexane ring, researchers can:

» Reduce Entropy Penalty: Pre-organize the peptide backbone for binding, improving affinity.
¢ Induce Turns: The 1,3-cis geometry mimics

-turns or
-turns, essential for receptor recognition.

 Increase Metabolic Stability: The non-natural cyclohexane backbone is resistant to
proteases.

PROTACSs and Bioconjugates

In PROTAC design, the linker length and rigidity are determinants of degradation efficiency.
Fmoc-1,3-cis-DAMCH provides a rigid, aliphatic spacer that prevents the "collapse" of the
linker, maintaining the necessary distance between the E3 ligase ligand and the Target Protein
ligand.

Solid Phase Synthesis (SPPS) Integration

The compound is designed for standard Fmoc-SPPS cycles. The free amine (as HCI salt) can
be coupled directly to an activated carboxylic acid on the resin, or the Fmoc group can be
removed to expose the second amine for branching.

Experimental Protocols
Solubility and Stock Preparation

Directive: Always prepare fresh solutions for coupling to avoid carbamate formation from
atmospheric
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» Weighing: Weigh the target amount of Fmoc-1,3-cis-DAMCH HCI in a glovebox or low-
humidity environment.

o Neutralization (Critical): Since the amine is protonated (HCI salt), it cannot react until
neutralized.

o Dissolve in DMF (0.1 M concentration).

o Add DIEA (Diisopropylethylamine) at a 1.05 - 1.2 molar equivalent relative to the DAMCH
salt immediately prior to coupling.

o Note: Avoid excess base which may cause premature Fmoc cleavage.

SPPS Coupling Workflow

The following diagram illustrates the integration of Fmoc-1,3-cis-DAMCH into a peptide chain.
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Fmoc-1,3-cis-DAMCH Handling
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(HBTU/HATU + DIEA)

Free Amine In Situ
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(Formation of Amide Bond)

Wash (DMF x 3)

.

Fmoc Deprotection
(20% Piperidine/DMF)

Ready for Next AA

Click to download full resolution via product page

Caption: Workflow for coupling Fmoc-1,3-cis-DAMCH HCI to a resin-bound peptide. Note the

in-situ neutralization step.

Synthesis Validation (Kaiser Test)

Because Fmoc-1,3-cis-DAMCH is a primary amine, the Kaiser Test (Ninhydrin) is effective for

monitoring coupling efficiency.

e Blue Beads: Incomplete coupling (Free amine present).

o Colorless/Yellow Beads: Complete coupling (Amine capped).
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e Troubleshooting: If coupling is sluggish (due to steric hindrance of the cyclohexane ring), use
HATU instead of HBTU and extend reaction time to 2 hours.

Supplier Landscape & Sourcing

While many catalog houses list this compound, it is often a "make-to-order"” item due to its

specialized nature.

Supplier Category Representative Companies Notes
] Sigma-Aldrich (Merck), Often hold stock; verify CAS
Primary Manufacturers
AstaTech 1274891-91-6.
) o Chem-Impex, Bachem, Iris High purity grades suitable for
Peptide Specialists ) ]
Biotech GMP synthesis.
Custom Synthesis WuXi AppTec, PharmBlock Best for bulk kg-scale orders.

Procurement Tip: Ensure the Certificate of Analysis (CoA) specifies Stereochemical Purity
(>95% cis). Contamination with the trans isomer can drastically alter the folding of the final

peptidomimetic.

Storage and Stability

o Temperature: Store at 2-8°C (short term) or -20°C (long term).

o Atmosphere: Inert gas (Argon/Nitrogen) recommended.

o Shelf Life: 2 years if kept desiccated and away from light.

o Handling: Wear standard PPE. The compound is an irritant; avoid inhalation of dust.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. Fmoc-D-cis-hyp-OH | C20H19NO5 | CID 7269371 - PubChem [pubchem.ncbi.nlm.nih.gov]

e To cite this document: BenchChem. [Fmoc-1,3-cis-DAMCH HCI: Technical Guide for Drug
Development]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12316920/docs#fmoc-1-3-cis-damch-hcl-technical-
guide-for-drug-development]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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